Cas no 2171162-11-9 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid
• CAS No: 2171162-11-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5861886
• PubChem ID: 165536496
• Update Time: 2025-07-19

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid
• EN300-1511377
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}pentanoic acid
• 2171162-11-9

• Inchi： 1S/C27H25FN2O5/c1-2-7-24(26(32)33)29-25(31)16-12-13-23(22(28)14-16)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： WTTIEWKFWVFNNC-DEOSSOPVSA-N
• SMILES： FC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171162-11-9)

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171162-11-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorinated aromatic ring, which contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, facilitating the stepwise construction of peptides. The fluorinated aromatic ring introduces additional chemical stability and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. These features make (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid a valuable intermediate in the development of novel drugs and biologics.

Recent studies have explored the potential of this compound in the context of protein-protein interactions (PPIs), which are critical for many biological processes and are often targeted in drug discovery. The unique structure of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid allows it to selectively bind to specific protein interfaces, modulating their activity with high precision. This property has been leveraged in the design of small molecule inhibitors for various PPIs, including those involved in cancer signaling pathways and inflammatory responses.

In addition to its role in PPI modulation, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid has shown promise as a lead compound for developing drugs targeting neurodegenerative diseases. The ability to cross the blood-brain barrier and selectively interact with key proteins involved in neurodegeneration makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its efficacy in reducing neuroinflammation and promoting neuronal survival, highlighting its therapeutic potential.

The synthesis of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid involves several steps, including the protection of the amino group with the Fmoc group, the introduction of the fluorinated aromatic ring, and the final deprotection step to reveal the active compound. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of this compound. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

One of the key challenges in the development of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid is its bioavailability. While the compound exhibits high potency in vitro, its oral bioavailability can be limited due to poor solubility and rapid metabolism. To address this issue, researchers have explored various strategies, such as prodrug design and nanoparticle formulations, to enhance its delivery and efficacy in vivo. These approaches have shown promising results in preclinical models, paving the way for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid in treating various diseases. Early-phase trials have demonstrated favorable pharmacokinetic profiles and tolerability, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171162-11-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for investigating protein-protein interactions and developing novel therapeutics for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.